Cas no 6940-27-8 ( )
structure
Product Name:
CAS No:6940-27-8
MF:C18H24ClNO
MW:305.842264175415
CID:973660
Update Time:2024-03-05
Chemical and Physical Properties
Names and Identifiers
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- 2-[[1-(4-methylphenyl)-2-phenylethyl]amino]propan-1-ol,hydrochloride
- NSC34588
- NSC-34588
- 1-Propanol, 2-[[1-(4-methylphenyl)-2-phenylethyl]amino]-, hydrochloride (1:1)
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- Inchi: 1S/C18H23NO.ClH/c1-14-8-10-17(11-9-14)18(19-15(2)13-20)12-16-6-4-3-5-7-16;/h3-11,15,18-20H,12-13H2,1-2H3;1H
- InChI Key: VPFQHIPNWXJAKQ-UHFFFAOYSA-N
- SMILES: C(C1C=CC(C)=CC=1)(NC(C)CO)CC1C=CC=CC=1.Cl
Computed Properties
- Exact Mass: 305.15500
- Monoisotopic Mass: 305.155
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
Experimental Properties
- Density: 1.051
- Boiling Point: 411.8°C at 760 mmHg
- Flash Point: 102.7°C
- Refractive Index: 1.57
- PSA: 32.26000
- LogP: 4.44210
Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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